Cas no 216574-44-6 (2-Thiophenecarboxylicacid, 3-amino-5-(1-methylethyl)-, methyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 3-amino-5-(1-methylethyl)-, methyl ester
• CAS No: 216574-44-6
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 243304
• PubChem ID: 18322377
• Update Time: 2025-04-19

2-Thiophenecarboxylicacid, 3-amino-5-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-5-(1-methylethyl)-, methyl ester
• 2-Thiophenecarboxylicacid,3-amino-5-(1-methylethyl)-,methylester(9CI)
• methyl 3-amino-5-propan-2-ylthiophene-2-carboxylate
• 216574-44-6
• SCHEMBL3249150
• methyl 3-amino-5-isopropylthiophene-2-carboxylate
• VRVKCIBLGZEAAB-UHFFFAOYSA-N
• Methyl 3-amino-5-(propan-2-yl)thiophene-2-carboxylate
• methyl 3-amino-5-isopropylthiophene-2-carboxylate-

• Inchi： 1S/C9H13NO2S/c1-5(2)7-4-6(10)8(13-7)9(11)12-3/h4-5H,10H2,1-3H3
• InChI Key： VRVKCIBLGZEAAB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C=C1C(C)C)N

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives